Propargyl Alcohol-13C3

• CAS No.: 201740-99-0
• Molecular Formula: C3H4O
• Molecular Weight: 59.041 g/mol
• IUPAC Name: (1,2,3-13C3)prop-2-yn-1-ol
• InChI: InChI=1S/C3H4O/c1-2-3-4/h1,4H,3H2/i1+1,2+1,3+1
• InChI Key: TVDSBUOJIPERQY-VMIGTVKRSA-N
• SMILES: C#CCO
• Isomeric SMILES: [13CH]#[13C][13CH2]O
• Synonyms: 2-Propyn-1-ol-13C3; 1-Hydroxy-2-propyne-13C3; 1-Propyn-3-ol-13C3; 1-Propyn-3-yl alcohol-13C3; 2-Propynol-13C3; 2-Propynyl alcohol-13C3; 3-Hydroxy-1-propyne-13C3; 3-Hydroxypropyne-13C3; 3-Propynol-13C3; Ethynylcarbinol-13C3; Hydroxymethylacetylene-13C

Description

Propargyl Alcohol-13C3 (CAS: 107-19-7, isotopically labeled at all three carbon positions) is a stable isotope derivative of propargyl alcohol. Its structure features a terminal alkyne and a hydroxyl group, with three carbon atoms enriched with 13C isotopes. This labeling enables unique applications in vibrational spectroscopy, particularly in stimulated Raman scattering (SRS) imaging, where it serves as a critical precursor for synthesizing glucose derivatives like 3-O-propargyl-D-glucose-13C3 (3-OPG-13C3). This probe allows precise tracking of glucose metabolism in biological systems without spectral interference from endogenous molecules .

Preparation Methods

Industrial-Scale Synthesis via Catalytic Aldehyde-Alkyne Addition

The industrial production of propargyl alcohol-¹³C₃ adapts the classical copper-catalyzed addition of formaldehyde to acetylene, optimized for isotopic labeling. The reaction proceeds as follows:

$$\text{HC≡CH} + \text{H}$$2^{13}\text{CO} \xrightarrow{\text{Cu catalyst}} \text{H}^{13}\text{C}≡\text{C}-^{13}\text{CH}2\text{OH}

Key Parameters:

• Catalyst System : Copper(I) chloride or copper acetylide at 80–120°C under pressurized conditions .

• Isotopic Precursors : ¹³C-labeled formaldehyde (H₂¹³CO) and acetylene (¹³C₂H₂) ensure uniform labeling across all three carbons .

• Yield : 60–75% with simultaneous production of but-2-yne-1,4-diol-¹³C₄ as a by-product .

Table 1: Industrial Synthesis Parameters

Parameter	Value/Range	Source
Temperature	80–120°C
Pressure	5–10 atm
Catalyst Loading	2–5 wt% Cu
Isotopic Purity of Product	98–99%

This method is favored for scalability but requires stringent control over isotopic purity to prevent dilution of ¹³C enrichment .

Laboratory-Scale Isotopic Labeling via Dehydrochlorination

An alternative route involves dehydrochlorination of 3-chloro-2-propen-1-ol-¹³C₃, synthesized from ¹³C-labeled allyl alcohol or glycerol. The reaction sequence is:

$$\text{Cl-}^{13}\text{CH}$$2-\text{CH}2-\text{}^{13}\text{CH}2\text{OH} \xrightarrow{\text{NaOH}} \text{H}^{13}\text{C}≡\text{C}-^{13}\text{CH}2\text{OH} + \text{HCl}

Optimization Insights:

• Base Selection : Aqueous NaOH (10–20%) at 50–70°C achieves 85–90% conversion .

• Isotopic Fidelity : Starting material must be uniformly labeled to avoid isotopic scrambling during elimination .

• Side Reactions : Competing dehydration to form propenal is mitigated by maintaining pH > 12 .

Table 2: Dehydrochlorination Reaction Metrics

Condition	Specification	Source
Reaction Temperature	50–70°C
NaOH Concentration	10–20%
Yield of ¹³C₃ Product	85–90%

Advanced Isotopic Incorporation Techniques

Protecting Group Strategies for Functionalization

Patent literature describes protecting the hydroxyl group of propargyl alcohol-¹³C₃ to enable subsequent functionalization without isotopic loss. For example, tetrahydropyran (THP) protection using dihydropyran (DHP) and p-toluenesulfonic acid (PTSA):

$$\text{H}^{13}\text{C}≡\text{C}-^{13}\text{CH}$$2\text{OH} + \text{DHP} \xrightarrow{\text{PTSA}} \text{H}^{13}\text{C}≡\text{C}-^{13}\text{CH}2\text{O-THP}

• Yield : 82–92% under anhydrous conditions .

• Applications : Facilitates alkylation or iodination while preserving isotopic integrity .

Grignard Reagent-Based Labeling

A less common method employs ¹³C-labeled Grignard reagents (e.g., HC≡C-MgBr) reacting with ¹³CO₂ to form propargyl alcohol-¹³C₃:

$$\text{HC≡C-MgBr} + ^{13}\text{CO}$$2 \rightarrow \text{H}^{13}\text{C}≡\text{C}-^{13}\text{CH}2\text{OH}

• Challenges : Low yields (30–40%) due to competing side reactions .

• Utility : Reserved for small-scale syntheses requiring high isotopic specificity .

Comparative Analysis of Preparation Methods

Table 3: Method Comparison

Method	Scale	Yield	Isotopic Purity	Cost Efficiency
Industrial Catalytic	Multi-ton	60–75%	98–99%	High
Dehydrochlorination	Lab-scale	85–90%	95–98%	Moderate
Grignard-Based	Small-scale	30–40%	99%	Low

• Industrial Catalytic : Optimal for bulk production but requires costly ¹³C precursors .

• Dehydrochlorination : Balances yield and purity, suitable for research applications .

• Grignard-Based : Limited to niche uses due to inefficiency .

Chemical Reactions Analysis

Primary Reaction Types

Propargyl Alcohol-13C3 undergoes four principal reaction classes:

• Polymerization : Initiates self-polymerization under heat or basic conditions, forming oligomers or polymers with conjugated ene-yne structures .

• Meyer-Schuster Rearrangement : Acid-catalyzed conversion to α,β-unsaturated carbonyl compounds (e.g., enones), critical in natural product synthesis .

• Oxidation : Transforms into propynal (HC≡CCHO) or propargylic acid (HC≡CCOOH) using strong oxidizers like KMnO₄ or CrO₃ .

• Nucleophilic Substitution : The hydroxyl group undergoes substitution with halides or other nucleophiles under Lewis acid catalysis (e.g., BF₃) .

Meyer-Schuster Rearrangement

This compound rearranges via protonation of the triple bond, followed by a -sigmatropic shift and tautomerization to yield α,β-unsaturated ketones. Isotopic labeling allows precise tracking of carbon migration in mechanistic studies .

Oxidation Pathways

• To Propynal : Requires acidic KMnO₄, cleaving the C≡C bond to form the aldehyde.

• To Propargylic Acid : Chromium-based oxidants selectively oxidize the alcohol to a carboxylic acid without breaking the triple bond .

Acidity and Electronic Effects

The sp-hybridized carbon adjacent to the hydroxyl group lowers the pKa to 13.6 , enhancing acidity compared to allyl (pKa = 15.5) and n-propyl alcohols (pKa = 16.1). This property facilitates deprotonation under mild basic conditions, enabling reactions like alkoxide formation .

Table 1: Acidity of Propargyl Alcohol vs. Structural Analogs

Compound	Hybridization	pKa
Propargyl Alcohol	sp	13.6
Allyl Alcohol	sp²	15.5
n-Propyl Alcohol	sp³	16.1

Scientific Research Applications

Scientific Research Applications

The applications of Propargyl Alcohol-13C3 span several fields:

1. Organic Synthesis

• Serves as an intermediate for synthesizing complex organic molecules.
• Facilitates the preparation of various derivatives through oxidation, reduction, and substitution reactions.

2. Metabolic Studies

• The carbon-13 labeling allows detailed NMR studies, enabling researchers to trace metabolic pathways effectively .
• Used in the synthesis of isotopically labeled compounds for probing metabolic processes in living organisms.

3. Pharmaceutical Development

• Its reactivity aids in developing new pharmaceuticals targeting various biological processes.
• Employed in the synthesis of potential drug candidates that require specific isotopic labeling for tracking within biological systems .

4. Biological Studies

• Useful in studying enzyme mechanisms and metabolic pathways due to its ability to provide insights into molecular interactions through NMR spectroscopy .
• Investigated for its effects on cellular metabolism and potential therapeutic applications.

Case Study 1: Toxicological Assessment

A study evaluated the acute exposure effects of Propargyl Alcohol on rodents. Mice exposed to high concentrations exhibited significant olfactory damage, indicating a threshold for serious histological changes at approximately 88 ppm over four days. This highlights the need for caution when handling this compound due to its irritant properties and potential systemic toxicity.

Case Study 2: Metabolic Pathway Tracing

In a study involving the synthesis of 3-O-propargyl-D-glucose (3-OPG-13C3), researchers utilized this compound as a starting material. The compound was incorporated into metabolic studies to track glucose metabolism within living cells using two-color vibrational imaging techniques. The results demonstrated effective uptake and incorporation into cellular metabolism, showcasing the utility of this compound in biological research .

Mechanism of Action

Propargyl alcohol works by adsorbing onto metal surfaces, creating a thin film that acts as a barrier against corrosive agents such as water, oxygen, and salts. This protective layer significantly reduces the rate of anodic and cathodic reactions involved in the corrosion process . In organic reactions, the triple bond in propargyl alcohol makes it highly reactive, allowing it to participate in various addition and substitution reactions.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Propargyl Alcohol (Non-Isotopic)

• Structural Similarities : Shares identical functional groups (alkyne and -OH) and reactivity profiles.
• Key Differences: Isotopic Labeling: Propargyl Alcohol-13C3’s 13C enrichment enables detection via Raman spectroscopy (peak at 2053 cm⁻¹), unlike non-labeled propargyl alcohol . Applications: Non-labeled propargyl alcohol is widely used in organic synthesis (e.g., isoindolinone preparation via cyclization ), while the 13C3 variant is specialized for isotopic tracing in imaging .

Propargyl Acetate

• Structural Differences : Replaces the hydroxyl group with an acetate ester (-OAc).
• Serves as a C1 synthon in isoindolinone synthesis under milder conditions (e.g., with silver catalysts) compared to propargyl alcohol derivatives .
• Applications : Primarily used in cycloaddition reactions, whereas this compound is tailored for biochemical imaging .

Comparison with Functionally Similar Compounds

Isopropyl Alcohol-13C3

• Functional Similarity : Both are 13C-labeled alcohols.
• Structural Differences : Isopropyl Alcohol-13C3 is a secondary alcohol lacking an alkyne group.
• Applications :
  • This compound: Specialized for alkyne-tagged imaging probes.
  • Isopropyl Alcohol-13C3: Used as a solvent or metabolic tracer, leveraging its 13C label for NMR or mass spectrometry studies .

Data Tables

Table 1: Structural and Functional Comparison

Compound	Molecular Formula	Key Functional Groups	Reactivity with B(C6F5)3	Key Applications	Raman Peak (cm⁻¹)
This compound	HC≡13C-13CH2-13OH	Alkyne, -OH	No 1,2-addition	SRS imaging	2053
Propargyl Alcohol	HC≡C-CH2-OH	Alkyne, -OH	No 1,2-addition	Organic synthesis	N/A
Propargyl Acetate	HC≡C-CH2-OAc	Alkyne, ester	Forms zwitterionic adducts	Cyclization reactions	N/A
Isopropyl Alcohol-13C3	(13CH3)2CHOH	Secondary -OH	N/A	Solvent, metabolic studies	N/A

Research Findings and Mechanistic Insights

• Synthetic Utility : this compound’s alkyne group enables "click chemistry" for bioconjugation, while its 13C label avoids spectral overlap in imaging .
• Thermodynamic Stability : this compound derivatives form 6-membered rings during cyclization, which are less favorable than the 5-membered rings formed by esters, reducing reaction efficiency .

Biological Activity

Propargyl Alcohol-13C3 is a carbon-13 labeled compound that serves as an important intermediate in organic synthesis and has notable implications in various biological systems. This article explores its biochemical properties, mechanisms of action, and relevant research findings.

Overview of this compound

This compound (CAS Number: 201740-99-0) is a three-carbon acetylenic alcohol characterized by the presence of a triple bond between the second and third carbon atoms, along with a hydroxyl group. The carbon-13 labeling enhances its utility in nuclear magnetic resonance (NMR) studies, allowing for detailed tracking of metabolic pathways and interactions in biological systems .

Target of Action
this compound primarily interacts with alkynols and their derivatives through electrophilic halogenations. This compound is particularly involved in the Meyer–Schuster rearrangement, which transforms propargyl alcohols into α,β-unsaturated carbonyl compounds.

Biochemical Pathways
The compound participates in key biochemical pathways, notably the Meyer–Schuster rearrangement, leading to various halogenation products such as α-fluoroenones and α-bromoenones. These transformations are crucial for synthesizing complex organic molecules and understanding metabolic processes .

Table 1: Summary of Biological Effects

Study Reference	Exposure Level	Observed Effects	Organism
NCBI	25.3 ppm (6 hrs)	No significant effects	Human
NCBI	88 ppm (4 days)	Severe histopathological changes	Mouse
Eurisotop	Not specified	Irritant effects observed	Various

Case Study: Toxicological Assessment

A comprehensive assessment was conducted to evaluate the acute exposure effects of Propargyl Alcohol on rodents. Mice exposed to high concentrations exhibited significant olfactory damage, indicating a threshold for serious histological changes at approximately 88 ppm over four days. This study highlights the need for caution when handling this compound due to its irritant properties and potential for systemic toxicity .

Applications in Research

This compound's unique properties make it valuable in various fields:

• Organic Synthesis : It serves as an intermediate for synthesizing complex organic molecules.
• Metabolic Studies : The carbon-13 labeling allows researchers to trace metabolic pathways effectively using NMR spectroscopy.
• Pharmaceutical Development : Its reactivity facilitates the development of new pharmaceuticals targeting various biological processes .

Comparison with Similar Compounds

This compound is distinct from other alcohols due to its triple bond, which enhances its reactivity. Below is a comparison with similar compounds:

Compound	Structure Type	Key Features
Propargyl Alcohol	Acetylenic alcohol	Triple bond + hydroxyl group
Allyl Alcohol	Alkenic alcohol	Double bond instead of triple
Ethanol	Saturated alcohol	Lacks triple bond
Propiolic Acid	Carboxylic acid	Contains carboxyl group

Q & A

Basic Research Questions

Q. What are the validated synthetic routes for Propargyl Alcohol-13C3, and how can isotopic purity be ensured during synthesis?

• Methodological Answer : A common approach involves the pyrolysis of isotopically labeled precursors, such as Propargyl Bromide-13C3, under controlled conditions (e.g., flash pyrolysis at 700–900 K). Isotopic purity is verified using mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy. For instance, Hemberger et al. synthesized propargyl radicals via pyrolysis of propargyl bromide and confirmed isotopic labeling using threshold photoelectron spectroscopy (TPES) . To minimize isotopic scrambling, inert gas environments and rapid quenching are recommended.

Q. Which analytical techniques are most effective for characterizing this compound and confirming isotopic incorporation?

• Methodological Answer : High-resolution mass spectrometry (HRMS) and 13C-NMR are critical for confirming isotopic labeling. For example, HRMS can distinguish between 13C3 and natural abundance isotopes, while 13C-NMR provides site-specific isotopic distribution data. Infrared (IR) spectroscopy and gas chromatography (GC) coupled with flame ionization detection (FID) are used to assess chemical purity and decomposition byproducts . Cross-validation with computational simulations (e.g., density functional theory) can resolve ambiguities in spectral assignments .

Q. What safety protocols are essential when handling this compound in laboratory settings?

• Methodological Answer : this compound has a HMIS III rating of Health: 3, Flammability: 3, and Physical Hazard: 3, requiring stringent controls. Key protocols include:

• Use of fume hoods and personal protective equipment (PPE) to avoid inhalation or dermal contact.
• Storage in flame-resistant containers away from oxidizers.
• Emergency spill kits with neutralizing agents (e.g., sodium bicarbonate) .
  Contingency plans should address potential exothermic reactions during isotopic labeling procedures .

Advanced Research Questions

Q. How does isotopic labeling (13C3) influence the reaction kinetics of Propargyl Alcohol in radical recombination pathways?

• Methodological Answer : Isotopic effects can alter activation energies and reaction rates. For example, in propargyl radical self-reactions (forming benzene or PAHs), 13C labeling may shift vibrational frequencies, affecting transition states. Kinetic studies using laser-induced fluorescence (LIF) or cavity ring-down spectroscopy (CRDS) under controlled combustion conditions can quantify these effects. Computational methods like Rice-Ramsperger-Kassel-Marcus (RRKM) theory are used to model isotopic perturbations in reaction networks .

Q. What experimental designs mitigate contradictions in reported decomposition pathways of this compound under oxidative vs. pyrolytic conditions?

• Methodological Answer : Discrepancies arise from competing pathways (e.g., isomerization vs. fragmentation). A dual-reactor setup with tunable temperature and O2 partial pressure allows systematic comparison. For pyrolytic studies, shock tube reactors with time-resolved MS capture transient intermediates. For oxidative pathways, flow reactors with in-situ FTIR spectroscopy monitor CO/CO2 evolution. Data reconciliation requires normalization to reaction time scales and quantum chemical calculations to identify dominant pathways .

Q. How can researchers design isotope tracing experiments to track 13C incorporation in downstream metabolites or reaction products?

• Methodological Answer : Stable isotope-resolved metabolomics (SIRM) combines 13C-labeled precursors with LC-MS/MS or GC-MS to trace isotopic enrichment. For example, in combustion studies, 13C3-labeled propargyl alcohol can be introduced into flame systems, with products analyzed via isotope ratio mass spectrometry (IRMS). Statistical models (e.g., principal component analysis) differentiate between natural isotopic variation and experimental incorporation .

Q. Data Integrity & Replication

Q. What strategies ensure reproducibility in studies involving this compound, given variability in synthetic batches?

• Methodological Answer :

• Batch standardization : Use identical precursors (e.g., 13C3-acetylene) and reaction conditions across studies.
• Inter-laboratory calibration : Share reference samples for cross-validation via round-robin testing.
• Open data practices : Publish raw spectral data and computational workflows in repositories like Zenodo or ChemRxiv to enable replication .

Q. How should researchers address conflicting data on the environmental stability of this compound in aqueous vs. atmospheric phases?

• Methodological Answer : Discrepancies may stem from pH, humidity, or photolytic conditions. Controlled chamber studies with adjustable parameters (e.g., UV intensity, O3 concentration) can isolate degradation mechanisms. For aqueous stability, use isotopically labeled H218O to distinguish hydrolysis pathways. Meta-analyses of existing data should apply sensitivity tests to identify outlier conditions .

Q. Ethical & Regulatory Considerations

Q. What are the ethical implications of using 13C-labeled compounds in environmental or toxicological studies?

• Methodological Answer : Researchers must assess unintended isotopic dispersion. For example, 13C-labeled propargyl alcohol released into ecosystems could skew natural isotope ratios in microbial communities. Mitigation includes closed-system experiments and post-study environmental monitoring. Compliance with FAIR (Findable, Accessible, Interoperable, Reusable) data principles ensures transparency .

Q. How can computational models complement experimental studies on this compound to reduce hazardous material usage?

• Methodological Answer : Hybrid QSAR (Quantitative Structure-Activity Relationship) and DFT (Density Functional Theory) models predict reaction outcomes without large-scale synthesis. For example, simulating propargyl alcohol’s combustion intermediates reduces lab-based trials. Open-source tools like Gaussian or ORCA enable collaborative validation of computational results .

Synthesis routes and methods

Procedure details

The initial unimpregnated chi-rho alumina (Kaiser KA-300) had a surface area of 350 m2 /gram. On roasting, it was converted to a mixture of eta and pseudogamma phase aluminas. As shown in Table I, this alumina support for the catalyst of this invention is far less soluble in the liquid reaction medium than are the kieselguhr or magnesium silicate supports. Furthermore, it was found that the aluminasupported catalyst converted formaldehyde and acetylene to butynediol at a rate similar to that obtained with the other two catalysts but give a ratio of propargyl alcohol to butynediol three times that obtained with the magnesium silicate supported catalyst or kieselguhr supported catalyst.